Cas no 1392804-07-7 (2-Azabicyclo[3.1.1]heptane-1-methanol)

• Product Name: 2-Azabicyclo[3.1.1]heptane-1-methanol
• CAS No: 1392804-07-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 4593576
• PubChem ID: 72207813
• Update Time: 2025-07-23

2-Azabicyclo[3.1.1]heptane-1-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.1]heptane-1-methanol
• CS-0057661
• 2-azabicyclo[3.1.1]heptan-1-ylmethanol
• [(1r,5s)-2-azabicyclo[3.1.1]heptan-1-yl]methanol
• EN300-7156883
• P13674
• EN300-6953510
• SB20986
• PB36214
• 1392804-07-7
• {2-azabicyclo[3.1.1]heptan-1-yl}methanol

• Inchi： 1S/C7H13NO/c9-5-7-3-6(4-7)1-2-8-7/h6,8-9H,1-5H2
• InChI Key： NZPQUUKDWPIDAW-UHFFFAOYSA-N
• SMILES： C12(CO)CC(C1)CCN2

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Azabicyclo[3.1.1]heptane-1-methanol

Research Briefing on 2-Azabicyclo[3.1.1]heptane-1-methanol (CAS: 1392804-07-7): Recent Advances and Applications

2-Azabicyclo[3.1.1]heptane-1-methanol (CAS: 1392804-07-7) is a bicyclic amine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. This briefing provides an overview of the latest research findings, focusing on synthetic methodologies, pharmacological activities, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 2-Azabicyclo[3.1.1]heptane-1-methanol using a catalytic asymmetric hydrogenation approach. The researchers achieved high enantioselectivity (up to 99% ee) and yield (92%), which is critical for its application in chiral drug development. The study also demonstrated the compound's utility as a scaffold for designing sigma-1 receptor ligands, which are implicated in neuropathic pain and neurodegenerative diseases.

In another recent investigation, 2-Azabicyclo[3.1.1]heptane-1-methanol was employed as a precursor for the synthesis of novel PDE4 inhibitors. Phosphodiesterase-4 (PDE4) is a promising target for treating inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and psoriasis. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of this compound exhibited potent inhibitory activity (IC50 values in the nanomolar range) and improved selectivity profiles compared to existing PDE4 inhibitors.

Pharmacokinetic studies have also shed light on the metabolic stability and bioavailability of 2-Azabicyclo[3.1.1]heptane-1-methanol derivatives. A 2024 preclinical study in Drug Metabolism and Disposition revealed that these compounds exhibit favorable absorption and distribution properties, with low cytochrome P450 inhibition, reducing the risk of drug-drug interactions. These findings underscore the compound's potential as a versatile building block for drug discovery.

Despite these advancements, challenges remain in optimizing the therapeutic index of 2-Azabicyclo[3.1.1]heptane-1-methanol-based drugs. Current research is focused on structural modifications to enhance target specificity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical candidates.

In conclusion, 2-Azabicyclo[3.1.1]heptane-1-methanol (CAS: 1392804-07-7) represents a promising scaffold in medicinal chemistry, with applications spanning CNS disorders, inflammation, and beyond. Continued research into its synthetic accessibility and biological activities will likely yield new therapeutic opportunities in the coming years.